Cas no 1448140-31-5 ((2E)-1-3-(benzenesulfonyl)pyrrolidin-1-yl-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-3-(benzenesulfonyl)pyrrolidin-1-yl-3-phenylprop-2-en-1-one
• CAS No: 1448140-31-5
• MF: C₁₉H₁₉NO₃S
• MW: 341.424063920975
• CID: 6380980
• PubChem ID: 71805576
• Update Time: 2025-07-15

(2E)-1-3-(benzenesulfonyl)pyrrolidin-1-yl-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-3-(benzenesulfonyl)pyrrolidin-1-yl-3-phenylprop-2-en-1-one
• (E)-1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-3-phenylprop-2-en-1-one
• AKOS024558040
• F6435-0706
• (2E)-1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-3-phenylprop-2-en-1-one
• 1448140-31-5
• (E)-3-phenyl-1-(3-(phenylsulfonyl)pyrrolidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C19H19NO3S/c21-19(12-11-16-7-3-1-4-8-16)20-14-13-18(15-20)24(22,23)17-9-5-2-6-10-17/h1-12,18H,13-15H2/b12-11+
• InChI Key： UCWJIYUKDAVXCO-VAWYXSNFSA-N
• SMILES： S(C1C=CC=CC=1)(C1CN(C(/C=C/C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 341.10856464g/mol
• Monoisotopic Mass: 341.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-1-3-(benzenesulfonyl)pyrrolidin-1-yl-3-phenylprop-2-en-1-one

Recent Advances in the Study of (2E)-1-3-(Benzenesulfonyl)pyrrolidin-1-yl-3-phenylprop-2-en-1-one (CAS: 1448140-31-5)

The compound (2E)-1-3-(benzenesulfonyl)pyrrolidin-1-yl-3-phenylprop-2-en-1-one (CAS: 1448140-31-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of (2E)-1-3-(benzenesulfonyl)pyrrolidin-1-yl-3-phenylprop-2-en-1-one as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The compound's unique structural features, including the benzenesulfonyl and pyrrolidinyl moieties, contribute to its ability to interact with specific kinase targets, as demonstrated in in vitro and in silico studies.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from commercially available precursors. The improved synthetic protocol not only enhances the yield and purity of the compound but also facilitates its further derivatization for structure-activity relationship (SAR) studies. These efforts have led to the identification of analogs with enhanced potency and selectivity against specific kinase targets.

In terms of biological activity, (2E)-1-3-(benzenesulfonyl)pyrrolidin-1-yl-3-phenylprop-2-en-1-one has shown promising results in preclinical models. For instance, it has demonstrated potent inhibitory effects on the proliferation of cancer cell lines, particularly those with mutations in the epidermal growth factor receptor (EGFR). Additionally, the compound has exhibited anti-inflammatory properties in animal models of rheumatoid arthritis, suggesting its potential as a dual-targeting agent for oncology and immunology applications.

Mechanistic studies have provided insights into the compound's mode of action. Structural analyses reveal that it binds to the ATP-binding pocket of target kinases, thereby preventing phosphorylation and subsequent activation of downstream signaling pathways. Molecular dynamics simulations have further elucidated the stability of the compound-kinase complexes, highlighting key interactions that contribute to its binding affinity and specificity. These findings are instrumental in guiding the design of next-generation inhibitors with improved pharmacokinetic and pharmacodynamic properties.

Despite these promising developments, challenges remain in the clinical translation of (2E)-1-3-(benzenesulfonyl)pyrrolidin-1-yl-3-phenylprop-2-en-1-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous preclinical testing. Collaborative efforts between academia and industry are essential to accelerate the development of this compound and its derivatives into viable therapeutic candidates.

In conclusion, (2E)-1-3-(benzenesulfonyl)pyrrolidin-1-yl-3-phenylprop-2-en-1-one represents a promising lead compound in the field of kinase inhibitor research. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for future studies. Continued exploration of its therapeutic potential, coupled with innovative drug design strategies, may pave the way for novel treatments for cancer and inflammatory diseases.